Cas no 30345-49-4 (tetrabutylphosphonium acetate)

• Product Name: tetrabutylphosphonium acetate
• CAS No: 30345-49-4
• MF: C₁₈H₃₉O₂P
• MW: 318.474827051163
• CID: 53593
• PubChem ID: 121674
• Update Time: 2025-04-18

tetrabutylphosphonium acetate Chemical and Physical Properties

Names and Identifiers

• tetrabutylphosphonium acetate
• 4NE
• AC1L2OHR
• AC1Q2UOO
• AG-J-80480
• AR-1L6230
• CTK0E7100
• Phosphonium, tetrabutyl-
• tetra(n-butyl)phosphonium acetate salt
• Tetrabutylphosphonium
• Tetrabutyl-phosphonium
• tetrabutylphosphonium ion
• tetrabutyl-phosphonium, acetate
• Tetrabutyl-phosphonium-Ion
• tetra-n-butyl phosphonium acetate
• Tetra-n-butylphosphonium
• tetra-n-butylphosphonium aceta
• Tetra-n-butylphosphonium-Ion
• Tetra-n-butylphosphonium-Kation
• AKOS015901805
• SCHEMBL123876
• NS00084101
• tetrabutylphosphanium acetate
• EINECS 250-139-8
• Phosphonium, tetrabutyl-, acetate (1:1)
• 30345-49-4
• tetrabutylphosphanium;acetate
• DTXSID20952693
• AMY13787
• MFCD00050247
• GFZMLBWMGBLIDI-UHFFFAOYSA-M
• tetrabutylphosphonium acetate acetic acid salt
• FT-0759893

• MDL： MFCD00050247
• Inchi： 1S/C16H36P.C2H4O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2(3)4/h5-16H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： GFZMLBWMGBLIDI-UHFFFAOYSA-M
• SMILES： [P+](CCCC)(CCCC)(CCCC)CCCC.[O-]C(C)=O

Computed Properties

• Exact Mass: 318.26897
• Monoisotopic Mass: 318.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.13
• LogP: 4.96060